Cas no 84060-10-6 (1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one)

• Product Name: 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one
• CAS No: 84060-10-6
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1029674
• PubChem ID: 13050666
• Update Time: 2025-10-31

1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one
• 1-methylspiro[3,1-benzoxazine-4,4'-piperidine]-2-one
• 8-(2-aMinoethyl)-5-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one hydrochloride
• 1-METHYLSPIRO[4H-3,1-BENZOXAZINE-4,4'-PIPERIDIN]-2(1H)-ONE
• QC-5112
• Spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-one,1-methyl
• 84060-10-6
• SB43883
• FT-0648725
• CS-D1076
• DTXSID20516512
• 1-Methylspiro[3,1-benzoxazine-4,4'-piperidin]-2(1H)-one
• SCHEMBL7654525

• MDL： MFCD10566062
• Inchi： 1S/C13H16N2O2/c1-15-11-5-3-2-4-10(11)13(17-12(15)16)6-8-14-9-7-13/h2-5,14H,6-9H2,1H3
• InChI Key： LNASWFTUMGUWPM-UHFFFAOYSA-N
• SMILES： O1C(N(C)C2C=CC=CC=2C21CCNCC2)=O

Computed Properties

• Exact Mass: 232.12100
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 2.24550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one

Professional Introduction to 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one (CAS No. 84060-10-6)

1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin-2(1H)-one] (CAS No. 84060-10-6) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the spirocyclic class of molecules, which are known for their unique structural features and potential biological activities. The spirocyclic core in this molecule is a fusion of a benzodioxazine ring and a piperidine moiety, creating a rigid framework that may contribute to its stability and binding affinity towards biological targets.

The chemical structure of 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin-2(1H)-one] exhibits a rich array of functional groups that make it a promising candidate for further investigation. The presence of the methyl group at the spiro carbon and the oxazine ring suggests potential for diverse reactivity, while the piperidine ring introduces basic characteristics that could enhance interactions with acidic or polar binding sites in biological systems. This combination of structural elements has led researchers to explore its potential applications in drug discovery and development.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple pharmacophoric features within a single molecular framework. This property can lead to enhanced binding affinity and selectivity when interacting with biological targets. The spirocyclic structure of 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin-2(1H)-one] is particularly intriguing because it combines the rigidity of the benzodioxazine ring with the flexibility of the piperidine moiety. This balance of structural features may facilitate optimal positioning within active sites of enzymes or receptors.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The spirocyclic core provides a stable platform for further functionalization, allowing chemists to introduce additional substituents that could modulate biological activity. For instance, modifications at the oxazine ring or the piperidine nitrogen could enhance solubility, improve metabolic stability, or alter binding properties. Such flexibility makes 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin-2(1H)-one] a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their wide range of biological activities. Spirocyclic oxazines have been particularly studied for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The unique structural features of 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin-2(1H)-one] align well with these applications. For example, the oxazine ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the piperidine ring can form salt bridges or coordinate with metal ions.

The synthesis of 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin-2(1H)-one] presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed coupling reactions and intramolecular cyclizations have been employed to build the spirocyclic core efficiently. These methods not only improve yield but also allow for better control over regioselectivity and stereoselectivity.

In addition to its synthetic appeal, 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin-2(1H)-one] has shown promise in preclinical studies as a potential therapeutic agent. Early investigations suggest that it may interact with specific enzymes or receptors involved in various disease pathways. For instance, its ability to modulate kinase activity has been explored as a strategy for developing treatments against cancer and inflammatory disorders. Furthermore, its structural features may enable it to cross the blood-brain barrier or exhibit targeted delivery mechanisms.

The future direction of research on 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin-2(1H)-one] will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically varying substituents on different parts of the molecule, researchers can identify which structural features are most critical for biological activity. This approach will not only enhance our understanding of how this compound interacts with biological targets but also guide the development of more effective derivatives.

The growing interest in heterocyclic scaffolds like 1-Methylspiro[benzo[d][1,3]oxazine-4,4'-piperidin-2(1H)-one] underscores their importance in modern drug discovery. These compounds offer a rich palette of structural motifs that can be tailored to meet specific pharmacological requirements. As our understanding of molecular recognition continues to evolve, so too will our ability to design novel heterocyclic drugs that address unmet medical needs.